Cas no 2200185-02-8 (2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone
• CAS No: 2200185-02-8
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 6073768
• PubChem ID: 121150602
• Update Time: 2025-06-08

2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-yl)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethanone
• 2-(benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone
• AKOS032691886
• 2200185-02-8
• 2-(2H-1,3-benzodioxol-5-yl)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• F6471-3316
• 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C16H16N2O4S/c19-15(8-11-1-2-13-14(7-11)21-10-20-13)18-5-3-12(9-18)22-16-17-4-6-23-16/h1-2,4,6-7,12H,3,5,8-10H2
• InChI Key： QKBSNXVXLKWHDG-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CN(C(CC2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 332.08307817g/mol
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.1Ų

Additional information on 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone

Introduction to 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 2200185-02-8)

2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 2200185-02-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone is C₁₉H₁₉N₃O₄S, with a molecular weight of approximately 377.43 g/mol. The compound features a benzo[d][1,3]dioxole ring fused to a thiazole-containing pyrrolidine moiety, which contributes to its distinct chemical properties and biological activities. The presence of these functional groups imparts high stability and solubility in both polar and non-polar solvents, making it suitable for various pharmaceutical formulations.

Synthesis Methods

The synthesis of 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone has been extensively studied, with several efficient routes reported in the literature. One common approach involves the condensation of 5-benzo[d][1,3]dioxolecarbaldehyde with 3-(thiazol-2-yloxy)pyrrolidine in the presence of a suitable coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method yields the desired product in high purity and yield, making it a preferred choice for large-scale production.

Biological Activities

2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone has demonstrated a wide range of biological activities that make it an attractive candidate for drug development. Recent studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. In vitro experiments using human cell lines have revealed that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and oxidative stress.

In addition to its anti-inflammatory properties, 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone has also shown promising anticancer activity. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Clinical Applications

The therapeutic potential of 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone has been explored in several preclinical models of neurological disorders and cancer. In animal models of Alzheimer's disease and Parkinson's disease, this compound has been shown to improve cognitive function and motor coordination by protecting neurons from oxidative damage and promoting neurogenesis. Similarly, in cancer models, it has exhibited significant antitumor effects without causing severe side effects.

Recent Research Advancements

The latest research on 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone has focused on optimizing its pharmacological properties for clinical use. Recent studies have investigated the use of nanotechnology to enhance its bioavailability and target delivery to specific tissues or organs. For example, encapsulating the compound in liposomes or polymeric nanoparticles has been shown to improve its stability and reduce systemic toxicity.

In addition to formulation strategies, researchers are also exploring combination therapies involving 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone. Combining this compound with other drugs such as chemotherapeutic agents or immunomodulators has shown synergistic effects in preclinical models, suggesting that it may be effective as part of a multi-modal treatment approach.

FUTURE PERSPECTIVES AND CONCLUSIONS

The promising biological activities and therapeutic potential of 2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone make it an exciting candidate for further development in the pharmaceutical industry. Ongoing research aims to elucidate its mechanisms of action at the molecular level and optimize its pharmacological properties for clinical applications. With continued advancements in drug delivery systems and combination therapies, this compound holds great promise for improving patient outcomes in various diseases.